Cas no 2260936-90-9 (2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane)

• Product Name: 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane
• CAS No: 2260936-90-9
• MF: C₉H₁₂BrF₃
• MW: 257.090792655945
• CID: 6240956
• PubChem ID: 137945335
• Update Time: 2025-06-15

2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane Chemical and Physical Properties

Names and Identifiers

• EN300-6732697
• 2260936-90-9
• 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane

• Inchi： 1S/C9H12BrF3/c10-6-8(9(11,12)13)4-7(5-8)2-1-3-7/h1-6H2
• InChI Key： PDDSBOQADQIQCG-UHFFFAOYSA-N
• SMILES： BrCC1(C(F)(F)F)CC2(CCC2)C1

Computed Properties

• Exact Mass: 256.00745g/mol
• Monoisotopic Mass: 256.00745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane

Introduction to 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane (CAS No. 2260936-90-9)

2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane (CAS No. 2260936-90-9) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its spirocyclic structure and functional groups, offers a range of applications and potential uses in various scientific and industrial domains.

The molecular structure of 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane is particularly noteworthy. The spiro[3.3]heptane core provides a rigid, compact framework that can influence the compound's physical and chemical properties. The presence of a bromomethyl group and a trifluoromethyl group introduces additional reactivity and functional diversity, making this compound a valuable building block for synthetic chemists.

In the realm of organic synthesis, 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane has been utilized as an intermediate in the synthesis of complex molecules with potential pharmaceutical applications. The bromomethyl group can serve as a reactive handle for various substitution reactions, while the trifluoromethyl group imparts unique electronic and steric properties that can enhance the biological activity of target molecules.

Recent studies have highlighted the potential of 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane in the development of novel therapeutic agents. For instance, researchers at the University of California, Los Angeles (UCLA) have reported the use of this compound in the synthesis of inhibitors targeting specific enzymes involved in cancer pathways. The rigid spirocyclic structure and the presence of fluorine atoms have been shown to improve the selectivity and potency of these inhibitors.

Beyond its applications in medicinal chemistry, 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane has also found use in materials science. The unique combination of spirocyclic rigidity and functional groups makes it suitable for the design of advanced materials with tailored properties. For example, it has been employed in the synthesis of polymers with enhanced thermal stability and mechanical strength, which are crucial for applications in electronics and aerospace industries.

The synthetic accessibility of 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane is another factor contributing to its widespread use. Various methods have been developed to synthesize this compound efficiently, including transition-metal-catalyzed reactions and radical-mediated processes. These synthetic routes not only ensure high yields but also allow for easy modification and functionalization, further expanding its utility.

In conclusion, 2-(Bromomethyl)-2-(trifluoromethyl)spiro[3.3]heptane (CAS No. 2260936-90-9) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique molecular structure and functional groups make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, and materials science. As ongoing research continues to uncover new applications and properties, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.